Cas no 145578-66-1 (1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI))

1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI) structure
145578-66-1 structure
Product Name:1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI)
CAS No:145578-66-1
MF:C8H5NO3
MW:163.130202054977
CID:101556
PubChem ID:57348516
Update Time:2025-04-18

1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI)
    • [1,3]dioxolo[4,5-e][2,1]benzoxazole
    • [1,3]Dioxolo[4',5':3,4]benzo[1,2-c]isoxazole
    • 145578-66-1
    • 2H-[1,3]Dioxolo[4,5-e][2,1]benzoxazole
    • DTXSID20721649
    • Inchi: 1S/C8H5NO3/c1-2-7-8(11-4-10-7)5-3-12-9-6(1)5/h1-3H,4H2
    • InChI Key: PFQNCWYWZTZKOY-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC3C(=CON=3)C1=2

Computed Properties

  • Exact Mass: 163.02695
  • Monoisotopic Mass: 163.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.49
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